molecular formula C18H15ClN4O4S B254075 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide

2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide

Cat. No. B254075
M. Wt: 418.9 g/mol
InChI Key: GZLGRZFDHRYEQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide, also known as C16, is a novel compound that has been synthesized for scientific research purposes. This compound has gained significant attention due to its potential application in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide is not fully understood. However, it has been suggested that 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide may disrupt bacterial cell membranes, leading to their death.
Biochemical and Physiological Effects:
2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to have various biochemical and physiological effects. In cancer cells, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to inhibit cell growth and induce apoptosis, or programmed cell death. Inflammation has been shown to be reduced in various disease models with the use of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to inhibit the growth of bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide in lab experiments is its potential to inhibit cancer cell growth, reduce inflammation, and inhibit bacterial growth. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide is relatively easy to synthesize and can be obtained in pure form using column chromatography. One limitation of using 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide in lab experiments is the lack of understanding of its mechanism of action. Additionally, further studies are needed to determine the optimal dosage and administration of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide.

Future Directions

There are several future directions for the study of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide. One direction is to further investigate its mechanism of action and determine the optimal dosage and administration for its use in various disease models. Additionally, the potential for 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide to be used in combination with other drugs for enhanced efficacy should be explored. Finally, the development of new derivatives of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide with improved properties should be investigated.

Synthesis Methods

The synthesis of 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide involves the reaction of 2-chloro-N-1H-indazole-6-amine with 4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using column chromatography to obtain pure 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide.

Scientific Research Applications

2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been shown to have potential applications in the field of medicinal chemistry. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various disease models. Additionally, 2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide has been studied for its antibacterial properties and has shown potential in inhibiting the growth of bacterial strains.

properties

Product Name

2-chloro-N-1H-indazol-6-yl-4-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide

Molecular Formula

C18H15ClN4O4S

Molecular Weight

418.9 g/mol

IUPAC Name

2-chloro-N-(1H-indazol-6-yl)-4-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide

InChI

InChI=1S/C18H15ClN4O4S/c1-10-9-28(26,27)23(18(10)25)13-4-5-14(15(19)7-13)17(24)21-12-3-2-11-8-20-22-16(11)6-12/h2-8,10H,9H2,1H3,(H,20,22)(H,21,24)

InChI Key

GZLGRZFDHRYEQC-UHFFFAOYSA-N

SMILES

CC1CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)C(=O)NC3=CC4=C(C=C3)C=NN4)Cl

Canonical SMILES

CC1CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)C(=O)NC3=CC4=C(C=C3)C=NN4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.